molecular formula C13H20N2O B10790844 1-(3-Hydroxyphenyl)-4-propylpiperazine

1-(3-Hydroxyphenyl)-4-propylpiperazine

Cat. No.: B10790844
M. Wt: 220.31 g/mol
InChI Key: AWROKCIGUWAVRF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(3-Hydroxyphenyl)-4-propylpiperazine is a piperazine derivative characterized by a 3-hydroxyphenyl group at the 1-position and a propyl chain at the 4-position of the piperazine ring. This compound belongs to a class of arylpiperazines known for their pharmacological activity, particularly as opioid receptor antagonists. The 3-hydroxyphenyl moiety is critical for receptor interactions, enabling hydrogen bonding with opioid receptors (μ, δ, and κ subtypes), while the propyl chain modulates lipophilicity and pharmacokinetic properties .

Properties

Molecular Formula

C13H20N2O

Molecular Weight

220.31 g/mol

IUPAC Name

3-(4-propylpiperazin-1-yl)phenol

InChI

InChI=1S/C13H20N2O/c1-2-6-14-7-9-15(10-8-14)12-4-3-5-13(16)11-12/h3-5,11,16H,2,6-10H2,1H3

InChI Key

AWROKCIGUWAVRF-UHFFFAOYSA-N

Canonical SMILES

CCCN1CCN(CC1)C2=CC(=CC=C2)O

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues and Receptor Affinity

The table below compares structural features and receptor binding data for 1-(3-Hydroxyphenyl)-4-propylpiperazine and related arylpiperazines:

Compound Name Substituents (Position 1/4) Key Receptor Targets Potency (nM) Selectivity Notes
1-(3-Hydroxyphenyl)-4-propylpiperazine 3-hydroxyphenyl / propyl μ, δ, κ opioid Low nanomolar Non-selective Pure antagonist; high affinity due to hydroxyl group
1-(3-Chlorophenyl)-4-propylpiperazine 3-chlorophenyl / propyl 5-HT1A, opioid ~100–500 nM Moderate Chlorine enhances lipophilicity but reduces H-bonding
1-(2-Methoxyphenyl)-4-propylpiperazine 2-methoxyphenyl / propyl 5-HT1A ~10–50 nM High Methoxy group improves 5-HT1A binding; weak opioid activity
N-Phenylpropyl-4-(3-hydroxyphenyl)piperazine 3-hydroxyphenyl / phenylpropyl μ, δ, κ opioid <10 nM Non-selective Enhanced potency via extended arylalkyl chain
1-(p-Anisoyl)-4-propylpiperazine p-anisoyl / propyl κ-opioid ~100 nM Moderate Anisoyl group introduces steric hindrance, reducing potency

Key Findings

  • Role of the 3-Hydroxyphenyl Group : The hydroxyl group at the 3-position is pivotal for opioid receptor antagonism. Its absence (e.g., in chlorophenyl or methoxyphenyl analogues) shifts activity toward serotonin receptors (e.g., 5-HT1A) .
  • Substituent Effects at Position 4 :
    • Propyl vs. Phenylpropyl : The phenylpropyl chain in N-phenylpropyl derivatives increases μ-opioid affinity by ~10-fold compared to the propyl group, likely due to hydrophobic interactions .
    • Chloropropyl vs. Propyl : Chloropropyl substituents (e.g., 3-CPCPP) introduce toxicity risks, as seen in safety data for 1-(3-chlorophenyl)-4-(3-chloropropyl)piperazine .
  • Enantioselectivity : Certain analogues, such as (3S)-3-methyl-4-(3-hydroxyphenyl)piperazine, exhibit enantioselective antagonism, with the (S)-isomer showing superior κ-opioid activity .

Pharmacological Profiles

  • Opioid Antagonism : 1-(3-Hydroxyphenyl)-4-propylpiperazine and its N-substituted derivatives (e.g., 3-methyl variants) demonstrate pure antagonism in [³⁵S]GTPγS assays, blocking agonist-induced signaling without intrinsic activity .
  • Serotonin Receptor Activity : Compounds lacking the 3-hydroxyphenyl group (e.g., 1-(2-methoxyphenyl)-4-propylpiperazine) show high 5-HT1A binding (Ki < 50 nM) but negligible opioid effects .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.